Cas no 28484-80-2 (2,4(1H,3H)-Pyrimidinedione,5-bromo-6-[(phenylmethyl)amino]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-bromo-6-[(phenylmethyl)amino]-
• CAS No: 28484-80-2
• MF: C₁₁H₁₀BrN₃O₂
• MW: 296.120001316071
• CID: 273372
• PubChem ID: 309896
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-bromo-6-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-bromo-6-[(phenylmethyl)amino]-
• 6-(benzylamino)-5-bromo-1H-pyrimidine-2,4-dione
• 6-Benzylamino-5-bromo-1H-pyrimidine-2,4-dione
• 6-Benzylamino-5-brom-uracil
• AC1L7G2Y
• CHEBI:366389
• CHEMBL161517
• DNC014571
• NSC212354
• 2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-[(phenylmethyl)amino]-
• 5-BROMANYL-6-((PHENYLMETHYL)AMINO)-1H-PYRIMIDINE-2,4-DIONE
• BDBM50022146
• NSC-212354
• PD182839
• DTXSID60309581
• Uracil, 6-(benzylamino)-5-bromo-
• 5-Bromo-6-[(phenylmethyl)amino]-2,4(1H,3H)-pyrimidinedione
• 28484-80-2
• 534NLU8EVV

• Inchi： 1S/C11H10BrN3O2/c12-8-9(14-11(17)15-10(8)16)13-6-7-4-2-1-3-5-7/h1-5H,6H2,(H3,13,14,15,16,17)
• InChI Key： SLPLXDQXLWOWDS-UHFFFAOYSA-N
• SMILES： BrC1C(NC(NC=1NCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 294.9957
• Monoisotopic Mass: 294.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.67
• Refractive Index: 1.67
• PSA: 70.23
• LogP: 1.51080